![molecular formula C33H37Cl2FN2O5S2 B605382 2-[2-[[(3S,5S,6R)-1-[(1R)-2-tert-butylsulfonyl-1-cyclopropylethyl]-6-(4-chloro-3-fluorophenyl)-5-(3-chlorophenyl)-3-methyl-2-oxopiperidin-3-yl]methyl]-1,3-thiazol-5-yl]acetic acid CAS No. 1584732-36-4](/img/structure/B605382.png)
2-[2-[[(3S,5S,6R)-1-[(1R)-2-tert-butylsulfonyl-1-cyclopropylethyl]-6-(4-chloro-3-fluorophenyl)-5-(3-chlorophenyl)-3-methyl-2-oxopiperidin-3-yl]methyl]-1,3-thiazol-5-yl]acetic acid
Overview
Description
AM-6761 is a highly potent inhibitor of the MDM2-p53 interaction. AM-6761 also shows excellent antitumor activity in the SJSA-1 osteosarcoma xenograft model with an ED50 of 11 mg/kg.
Scientific Research Applications
Synthesis and Structural Characterization
The compound is related to a class of thiazole-containing compounds, which have been extensively studied for their synthesis and structural characteristics. Kariuki, Abdel-Wahab, and El‐Hiti (2021) synthesized isostructural thiazoles and characterized them using single crystal diffraction, revealing planar structures apart from certain phenyl groups which are oriented perpendicular to the rest of the molecule (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Photo-Degradation Analysis
Lianming Wu, T. Y. Hong, and F. Vogt (2007) studied the photo-degradation behavior of a pharmaceutical compound closely related to the specified compound. They used LC-MS/MS and NMR techniques to analyze the degradation products, providing insights into the photo-degradation processes of thiazole-containing compounds (Wu, Hong, & Vogt, 2007).
Process Development of Related Compounds
In the context of voriconazole, a triazole antifungal agent, Butters et al. (2001) described the synthesis process, highlighting the importance of stereochemistry and providing insights into synthetic routes for related compounds (Butters et al., 2001).
Exploration of Chemical Reactions
Purkayastha et al. (2010) explored chemical reactions involving vinylfluoro groups, demonstrating their transformation under specific conditions. This research adds to the understanding of the chemical behavior of compounds with similar structural features (Purkayastha, Shendage, Froehlich, & Haufe, 2010).
Crystal Structure and Spectroscopic Characterization
Aydin et al. (2010) prepared and characterized a compound structurally similar to the specified one, using various techniques like FT-IR, NMR spectroscopy, and X-ray diffraction. This research contributes to understanding the crystal structure and spectroscopic properties of thiazole-containing compounds (Aydin, Akkurt, Uzun, Yıldırım, & Önkol, 2010).
properties
CAS RN |
1584732-36-4 |
|---|---|
Product Name |
2-[2-[[(3S,5S,6R)-1-[(1R)-2-tert-butylsulfonyl-1-cyclopropylethyl]-6-(4-chloro-3-fluorophenyl)-5-(3-chlorophenyl)-3-methyl-2-oxopiperidin-3-yl]methyl]-1,3-thiazol-5-yl]acetic acid |
Molecular Formula |
C33H37Cl2FN2O5S2 |
Molecular Weight |
695.68 |
IUPAC Name |
2-[2-[[(3S,5S,6R)-1-[(1R)-2-tert-butylsulfonyl-1-cyclopropylethyl]-6-(4-chloro-3-fluorophenyl)-5-(3-chlorophenyl)-3-methyl-2-oxopiperidin-3-yl]methyl]-1,3-thiazol-5-yl]acetic acid |
InChI |
InChI=1S/C33H37Cl2FN2O5S2/c1-32(2,3)45(42,43)18-27(19-8-9-19)38-30(21-10-11-25(35)26(36)13-21)24(20-6-5-7-22(34)12-20)15-33(4,31(38)41)16-28-37-17-23(44-28)14-29(39)40/h5-7,10-13,17,19,24,27,30H,8-9,14-16,18H2,1-4H3,(H,39,40)/t24-,27-,30-,33-/m0/s1 |
InChI Key |
HNLHOKSDTBAERS-CWIPYCOQSA-N |
SMILES |
CC1(CC(C(N(C1=O)C(CS(=O)(=O)C(C)(C)C)C2CC2)C3=CC(=C(C=C3)Cl)F)C4=CC(=CC=C4)Cl)CC5=NC=C(S5)CC(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AM-6761; AM 6761; AM6761; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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